Cas no 1280936-63-1 (3-{[(7-Chloroquinolin-8-yl)methyl](prop-2-yn-1-yl)amino}-1lambda6-thiolane-1,1-dione)

• Product Name: 3-{[(7-Chloroquinolin-8-yl)methyl](prop-2-yn-1-yl)amino}-1lambda6-thiolane-1,1-dione
• CAS No: 1280936-63-1
• MF: C₁₇H₁₇ClN₂O₂S
• MW: 348.847081899643
• CID: 6045076
• PubChem ID: 53542340
• Update Time: 2025-06-08

3-{[(7-Chloroquinolin-8-yl)methyl](prop-2-yn-1-yl)amino}-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 1280936-63-1
• AKOS033064089
• 3-{[(7-chloroquinolin-8-yl)methyl](prop-2-yn-1-yl)amino}-1lambda6-thiolane-1,1-dione
• N-[(7-chloroquinolin-8-yl)methyl]-1,1-dioxo-N-prop-2-ynylthiolan-3-amine
• Z1127169953
• EN300-26622897
• 3-{[(7-Chloroquinolin-8-yl)methyl](prop-2-yn-1-yl)amino}-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C17H17ClN2O2S/c1-2-9-20(14-7-10-23(21,22)12-14)11-15-16(18)6-5-13-4-3-8-19-17(13)15/h1,3-6,8,14H,7,9-12H2
• InChI Key： OORNORLZOABFBS-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC=CN=C2C=1CN(CC#C)C1CCS(C1)(=O)=O

Computed Properties

• Exact Mass: 348.0699267g/mol
• Monoisotopic Mass: 348.0699267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6Ų

Additional information on 3-{[(7-Chloroquinolin-8-yl)methyl](prop-2-yn-1-yl)amino}-1lambda6-thiolane-1,1-dione

Professional Introduction to Compound with CAS No. 1280936-63-1 and Product Name: 3-{[(7-Chloroquinolin-8-yl)methyl](prop-2-yn-1-yl)amino}-1lambda6-thiolane-1,1-dione

The compound in question, identified by the CAS number 1280936-63-1, is a sophisticated organic molecule with a complex structure that has garnered significant attention in the field of chemical biology and pharmaceutical research. The product name, 3-{[(7-Chloroquinolin-8-yl)methyl](prop-2-yn-1-yl)amino}-1lambda6-thiolane-1,1-dione, highlights several key structural features that contribute to its unique chemical properties and potential biological activities. This introduction aims to provide a comprehensive overview of the compound, its significance, and its relevance to contemporary research.

At the core of this compound's structure is a thiolane backbone, which is a six-membered heterocyclic ring containing sulfur. The presence of two carbonyl groups (1lambda6-thiolane-1,1-dione) in the ring imparts a high degree of reactivity, making it a valuable scaffold for further chemical modifications. This reactivity is further enhanced by the presence of an amino group and an alkyne moiety (prop-2-yn-1-yl), which can participate in various biochemical interactions.

The nitrogen-containing substituent (7-Chloroquinolin-8-yl)methyl adds another layer of complexity to the molecule. Quinoline derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. The chloro substitution at the 7-position enhances the electron-withdrawing effect, which can modulate the reactivity and binding affinity of the quinoline core. This particular arrangement suggests that the compound may exhibit potent pharmacological effects, particularly in targeting diseases associated with overactive protein-protein interactions or enzyme inhibition.

Recent advancements in medicinal chemistry have demonstrated the importance of rational drug design, where structural features are carefully tailored to optimize biological activity. The combination of a thiolane core with a quinoline moiety presents an intriguing opportunity for developing novel therapeutic agents. The thiolane ring itself is not commonly found in many pharmaceuticals but has shown promise in certain contexts due to its ability to form stable complexes with biological targets and its potential to undergo bioconjugation reactions.

In terms of synthetic chemistry, the preparation of 3-{[(7-Chloroquinolin-8-yl)methyl](prop-2-yn-1-yl)amino}-1lambda6-thiolane-1,1-dione would require multi-step reactions involving cyclization, functional group transformations, and protection-deprotection strategies. The propargyl group (prop-2-yn-1-yl) serves as a versatile handle for further derivatization, allowing for the introduction of additional functional groups or linking molecules via click chemistry reactions. This flexibility makes the compound a valuable intermediate for drug discovery efforts.

One of the most exciting aspects of this compound is its potential application in modulating protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are often implicated in various diseases, including cancer and inflammatory disorders. Small molecules that can disrupt or regulate PPIs have emerged as a promising therapeutic strategy. The quinoline moiety, known for its ability to interact with aromatic residues in proteins, could serve as a scaffold for designing PPI modulators. Additionally, the thiolane ring may provide steric hindrance or electrostatic interactions that fine-tune binding affinity.

Current research in chemical biology has highlighted the importance of understanding molecular recognition at an atomic level. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and computational modeling have been instrumental in elucidating how small molecules interact with biological targets. For 3-{[(7-Chloroquinolin-8-yl)methyl](prop-2-yn-1-yl)amino}-1lambda6-thiolane-1,1-dione, these methodologies could be employed to determine its binding mode within target proteins and identify key residues responsible for its activity.

The presence of both electrophilic and nucleophilic centers in this compound also suggests potential applications in chemotherapeutic regimens involving prodrugs or bioconjugates. For instance, the carbonyl groups could be used for Michael addition reactions with nucleophiles such as thiols or amines found in biomolecules. Similarly, the propargyl group can undergo copper-catalyzed azide-alkyne cycloaddition reactions (Click Chemistry), enabling the synthesis of conjugates with diagnostic or therapeutic relevance.

In conclusion,3-{[(7-Chloroquinolin-8 - yl)methyl](prop - 2 - yn - 1 - yl)amino}- 1 lambda 6 - thiolane - 1 , 1 - dione represents a structurally intricate molecule with significant potential in pharmaceutical research. Its unique combination of structural features positions it as a promising candidate for further exploration in drug discovery efforts aimed at modulating protein-protein interactions or developing novel therapeutics against diseases associated with aberrant protein function. As our understanding of molecular recognition continues to evolve,CAS no 1280936 - 63 - 1 may pave the way for innovative approaches to treating some of today's most challenging medical conditions.